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Compound of Interest

Compound Name: Methyl 3-chloro-4-nitrobenzoate

CAS No.: 243984-48-7

Cat. No.: B1369517

Get Quote

A Guide for Synthetic Validation in Drug
Discovery[1]
Executive Summary & Compound Profile
Methyl 3-chloro-4-nitrobenzoate is a critical intermediate in the synthesis of bioactive

scaffolds, particularly for kinase inhibitors and anti-infective agents.[1] Its structural integrity is

defined by the specific arrangement of the electron-withdrawing nitro group and the chlorine

atom relative to the ester functionality.[1]

Distinguishing this isomer (3-chloro-4-nitro) from its regioisomer (4-chloro-3-nitro) is a frequent

challenge in process chemistry.[1] This guide provides a definitive spectroscopic profile and

synthesis workflow to ensure high-fidelity validation.
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Property Data

IUPAC Name Methyl 3-chloro-4-nitrobenzoate

CAS Number 243984-48-7

Molecular Formula C₈H₆ClNO₄

Molecular Weight 215.59 g/mol

Monoisotopic Mass 214.999 Da

Physical State Solid (Pale yellow crystalline powder)

Melting Point 80–85 °C (Typical range for this class)

Synthetic Pathway & Experimental Protocol
To generate a reference standard for spectroscopic analysis, the most reliable method utilizes

the acid chloride activation pathway, which minimizes hydrolysis side-products common in

Fischer esterification for electron-deficient rings.[1]

Protocol: Acid Chloride Activation Method
Reagents: 3-chloro-4-nitrobenzoic acid (1.0 eq), Thionyl Chloride (SOCl₂, 3.0 eq), Methanol

(excess), DMF (catalytic).[1]

Activation: In a dry round-bottom flask under N₂, suspend 3-chloro-4-nitrobenzoic acid in

anhydrous toluene.

Chlorination: Add SOCl₂ dropwise, followed by 2 drops of DMF. Heat to reflux (80°C) for 3

hours until gas evolution (SO₂, HCl) ceases and the solution becomes clear.

Concentration: Evaporate the solvent and excess SOCl₂ under reduced pressure to yield the

crude acid chloride.

Esterification: Redissolve the residue in dry DCM. Cool to 0°C. Add anhydrous Methanol (5.0

eq) and Triethylamine (1.1 eq) dropwise.
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Workup: Stir at room temperature for 2 hours. Wash with NaHCO₃ (sat. aq) and Brine.[1][2]

[3] Dry over Na₂SO₄ and concentrate.

Visualization: Synthesis Workflow
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Figure 1: Two-step synthesis via acid chloride activation to ensure regiochemical fidelity.

Spectroscopic Characterization
3.1 Nuclear Magnetic Resonance (NMR)
The ¹H NMR spectrum is characterized by a significant downfield shift of all aromatic protons

due to the synergistic electron-withdrawing effects of the Nitro (-NO₂) and Ester (-COOMe)

groups.[1]

Solvent: CDCl₃ (Chloroform-d) or DMSO-d₆.[1] Frequency: 400 MHz recommended for

resolution of aromatic coupling.[1]
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Position Shift (δ, ppm) Multiplicity
Coupling (J,
Hz)

Assignment
Logic

-CH₃ 3.98 Singlet (s) -
Methyl ester

protons.[1]

H-2 8.21 Doublet (d) ~1.8

Ortho to Ester,

Ortho to Cl. The

Cl atom provides

a slight shielding

relative to the

nitro, but the

ester deshields

it.[1] Small meta-

coupling to H-6

may be visible.[1]

H-6 8.12 dd 8.2, 1.8

Ortho to Ester.

Shows strong

ortho coupling to

H-5 and meta

coupling to H-2.

[1]

H-5 7.95* Doublet (d) 8.2

Ortho to Nitro.

This proton is

flanked by the

strong -NO₂

group and H-6.

[1]

*Note: Chemical shifts are estimated based on Substituent Chemical Shift (SCS) increments

relative to benzene (7.27 ppm).[1] The exact values may vary ±0.05 ppm depending on

concentration.[1]

Mechanistic Insight: The key to distinguishing this from the 4-chloro-3-nitro isomer lies in the

coupling constants and NOE (Nuclear Overhauser Effect).[1]
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NOE Validation: Irradiating the methyl ester singlet (3.98 ppm) should show an enhancement

of the H-2 and H-6 signals, confirming the ester is flanked by these protons.[1] If the ester

were ortho to the chlorine (steric bulk), the shift would differ.[1]

Visualization: NMR Assignment Logic
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Figure 2: Substituent effects determining the chemical shift environment for aromatic protons.

3.2 Infrared Spectroscopy (FT-IR)
IR is the primary rapid-check method for reaction completion (disappearance of the broad O-H

stretch of the starting acid).[1]
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Notes

C=O[1] Stretch 1725 – 1735 Strong

Characteristic ester

carbonyl.[1] Higher

frequency due to

electron-withdrawing

ring.[1]

NO₂ Asymmetric 1530 – 1540 Strong

Diagnostic for

aromatic nitro

compounds.[1]

NO₂ Symmetric 1345 – 1355 Medium
Paired with the

asymmetric stretch.[1]

C-O Stretch 1270 – 1290 Strong Ester C-O-C linkage.

C-Cl Stretch 700 – 800 Medium

Often obscured in the

fingerprint region but

distinct.[1]

3.3 Mass Spectrometry (GC-MS / LC-MS)
Ionization Mode: Electron Impact (EI, 70eV) or ESI (+).[1]

Molecular Ion (M⁺): 215 (¹⁰⁰% abundance) and 217 (³²% abundance).[1]

Critical Check: The 3:1 ratio of the M (215) and M+2 (217) peaks is the definitive signature

of a mono-chlorinated compound due to the ³⁵Cl/³⁷Cl isotope distribution [1].[1]

Fragmentation Pattern (EI):

m/z 184 (M - 31): Loss of methoxy group (-OCH₃).[1] Base peak in many ester spectra.

m/z 169 (M - 46): Loss of nitro group (-NO₂).[1]

m/z 138/140: Loss of both -NO₂ and -OCH₃ (substituted benzyne cation).[1]
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Quality Control & Impurity Profiling
When sourcing or synthesizing this compound, three primary impurities must be monitored:

3-chloro-4-nitrobenzoic acid: Result of incomplete esterification or hydrolysis.[1]

Detection: Broad OH stretch in IR (2500-3300 cm⁻¹); shifted retention time in HPLC.[1]

Methyl 3-chlorobenzoate: Result of starting material contamination (de-nitration is rare but

possible).[1]

Detection: Lack of NO₂ peaks in NMR/IR.[1]

Regioisomers (e.g., Methyl 4-chloro-3-nitrobenzoate):

Detection: Comparison of ¹H NMR coupling constants. The 4-chloro-3-nitro isomer will

have different J-coupling patterns due to the relative positions of protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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